![molecular formula C21H15BrN2O4 B3529261 4-({2-[(3-bromobenzoyl)amino]benzoyl}amino)benzoic acid](/img/structure/B3529261.png)
4-({2-[(3-bromobenzoyl)amino]benzoyl}amino)benzoic acid
Overview
Description
“4-({2-[(3-bromobenzoyl)amino]benzoyl}amino)benzoic acid” is a complex organic compound. It is a metabolite of Bromfenac Sodium . It is mainly used in laboratory organic synthesis and in the research and development process of chemical medicine .
Synthesis Analysis
The synthesis of similar compounds involves various methods. For instance, the synthesis of 1,3,5-triazine 4-aminobenzoic acid derivatives was prepared by conventional method or by using microwave irradiation . Another method involves the Grignard reagent reacting with gaseous carbon dioxide (CO2) to form benzoic acid .Molecular Structure Analysis
The molecular formula of “this compound” is C14 H10 Br N O3 . The average mass is 320.14 Da .Chemical Reactions Analysis
The chemical reactions of similar compounds involve various mechanisms. For instance, free radical bromination, nucleophilic substitution, and oxidation are some of the reactions that occur at the benzylic position .Mechanism of Action
While the exact mechanism of action for “4-({2-[(3-bromobenzoyl)amino]benzoyl}amino)benzoic acid” is not specified, similar compounds like benzoic acid are known to be conjugated to GLYCINE in the liver and excreted as hippuric acid . As the sodium salt form, sodium benzoate is used as a treatment for urea cycle disorders due to its ability to bind amino acids .
Properties
IUPAC Name |
4-[[2-[(3-bromobenzoyl)amino]benzoyl]amino]benzoic acid | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H15BrN2O4/c22-15-5-3-4-14(12-15)19(25)24-18-7-2-1-6-17(18)20(26)23-16-10-8-13(9-11-16)21(27)28/h1-12H,(H,23,26)(H,24,25)(H,27,28) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HASUXBIWLBOGIK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C(=O)NC2=CC=C(C=C2)C(=O)O)NC(=O)C3=CC(=CC=C3)Br | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H15BrN2O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
439.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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